molecular formula C22H24N2O4 B5024958 methyl (4-butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)acetate

methyl (4-butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)acetate

Cat. No. B5024958
M. Wt: 380.4 g/mol
InChI Key: DPHABMIJTRUVEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

“Methyl (4-butyl-3,5-dioxo-1,2-diphenyl-4-pyrazolidinyl)acetate” is a chemical compound. It is also known as "1-(3,5-Dioxo-1,2-diphenyl-4-pyrazolidinyl)-4-methylcyclohexanecarbonitrile" . It is provided to early discovery researchers as part of a collection of unique chemicals . It is also referred to as “Antradion”, a phenylbutazone analog which may act as an anti-rheumatic .


Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not well-documented. The compound is represented by the linear formula: C23H23N3O2 .

Safety and Hazards

Sigma-Aldrich sells this product “as-is” and makes no representation or warranty whatsoever with respect to this product . Therefore, the buyer assumes responsibility to confirm product identity and/or purity .

properties

IUPAC Name

methyl 2-(4-butyl-3,5-dioxo-1,2-diphenylpyrazolidin-4-yl)acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H24N2O4/c1-3-4-15-22(16-19(25)28-2)20(26)23(17-11-7-5-8-12-17)24(21(22)27)18-13-9-6-10-14-18/h5-14H,3-4,15-16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DPHABMIJTRUVEF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCC1(C(=O)N(N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3)CC(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H24N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

380.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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